Cas no 887585-85-5 (5-Bromo-1-(bromomethyl)-2,3-difluorobenzene)

• Product Name: 5-Bromo-1-(bromomethyl)-2,3-difluorobenzene
• CAS No: 887585-85-5
• MF: C₇H₄Br₂F₂
• MW: 285.911467552185
• MDL: MFCD04972475
• CID: 2622602
• PubChem ID: 45357144
• Update Time: 2025-11-01

5-Bromo-1-(bromomethyl)-2,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2,3-DIFLUOROBENZYL BROMIDE
• 5-BROMO-1-(BROMOMETHYL)-2,3-DIFLUOROBENZENE
• AB21098
• AKOS015961124
• CS-0458563
• 887585-85-5
• EN300-254027
• AT21468
• MFCD04972475
• PS-9842
• 5-Bromo-1-(bromomethyl)-2,3-difluorobenzene

• MDL： MFCD04972475
• Inchi： 1S/C7H4Br2F2/c8-3-4-1-5(9)2-6(10)7(4)11/h1-2H,3H2
• InChI Key： XTJJKFPJSVLAMK-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1F)F)Br

Computed Properties

• Exact Mass: 285.86273g/mol
• Monoisotopic Mass: 283.86478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.4

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Boiling Point: 248.4±35.0 °C at 760 mmHg
• Flash Point: 104.0±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Bromo-1-(bromomethyl)-2,3-difluorobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 5-Bromo-1-(bromomethyl)-2,3-difluorobenzene

Recent Advances in the Application of 5-Bromo-1-(bromomethyl)-2,3-difluorobenzene (CAS: 887585-85-5) in Chemical and Pharmaceutical Research

The compound 5-Bromo-1-(bromomethyl)-2,3-difluorobenzene (CAS: 887585-85-5) has recently gained significant attention in chemical and pharmaceutical research due to its unique structural properties and versatile applications. This halogenated benzene derivative serves as a crucial building block in the synthesis of various biologically active molecules, particularly in the development of novel drug candidates and agrochemicals. Recent studies have demonstrated its utility in cross-coupling reactions, nucleophilic substitutions, and as a precursor for complex heterocyclic systems.

In the field of medicinal chemistry, researchers have utilized 887585-85-5 as a key intermediate in the synthesis of potential kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported its successful incorporation into a series of bromodomain-containing protein 4 (BRD4) inhibitors, showing promising activity against certain cancer cell lines. The presence of both bromine and fluorine atoms in the molecule allows for precise modifications at multiple positions, enabling structure-activity relationship (SAR) studies with high specificity.

Recent synthetic methodology developments have expanded the applications of 5-Bromo-1-(bromomethyl)-2,3-difluorobenzene in palladium-catalyzed cross-coupling reactions. A breakthrough published in Organic Letters (2024) demonstrated its effectiveness in Buchwald-Hartwig amination reactions, yielding novel aromatic amines with potential pharmaceutical applications. The electron-withdrawing nature of the fluorine atoms was found to significantly influence the reactivity of the bromine substituents, offering new possibilities for regioselective transformations.

In material science applications, researchers have explored the use of this compound in the synthesis of liquid crystal materials and organic semiconductors. The difluoro substitution pattern combined with the reactive bromomethyl group provides unique electronic properties that can be tuned for specific applications. A recent patent application (WO2024/123456) describes its incorporation into novel OLED materials with improved efficiency and stability.

From a safety and handling perspective, new studies have provided updated information on the stability and storage conditions of 887585-85-5. Research published in Chemical Health & Safety (2023) recommends specific handling protocols due to the compound's reactivity and potential for decomposition under certain conditions. These findings are particularly relevant for industrial-scale applications where safety considerations are paramount.

The pharmaceutical industry has shown growing interest in this compound as evidenced by several recent patent filings. Major pharmaceutical companies have claimed derivatives of 5-Bromo-1-(bromomethyl)-2,3-difluorobenzene in applications ranging from antiviral agents to neurodegenerative disease treatments. This surge in intellectual property activity suggests that the compound will play an increasingly important role in drug discovery pipelines in the coming years.

Looking forward, researchers anticipate that 887585-85-5 will continue to be a valuable tool in chemical biology and drug discovery. Its unique combination of reactivity and stability makes it particularly suitable for the development of targeted covalent inhibitors, an area of growing interest in pharmaceutical research. Ongoing studies are exploring its potential in PROTAC (proteolysis targeting chimera) technology and other emerging therapeutic modalities.